2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide

• IUPAC Name: 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide
• InChI: InChI=1S/C17H18N2O4/c1-18-17(23)16(12-5-3-2-4-6-12)19-15(22)10-11-7-8-13(20)14(21)9-11/h2-9,16,20-21H,10H2,1H3,(H,18,23)(H,19,22)
• InChI Key: SBICAPYTWFVMAV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(C1=CC=CC=C1)NC(=O)CC2=CC(=C(C=C2)O)O
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide, also known as DAPH-12, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide involves the inhibition of the Akt signaling pathway, which plays a crucial role in cell survival and proliferation. 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide binds to the PH domain of Akt and prevents its activation, leading to the inhibition of downstream signaling pathways and ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide has been found to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. Additionally, 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide has been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide is its specificity towards cancer cells, making it a potentially effective treatment option with minimal side effects. However, the synthesis of 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide can be challenging, and its efficacy in vivo has not been extensively studied.

Future Directions

Future research on 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide could focus on optimizing its synthesis method and studying its efficacy in vivo. Additionally, 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide could be studied in combination with other cancer therapies to enhance its effectiveness. Further research could also explore the potential applications of 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide in other fields, such as neurodegenerative diseases and inflammation.

Synthesis Methods

The synthesis of 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide involves the reaction of N-methylphenylacetamide with 3,4-dihydroxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide has been extensively studied for its potential applications in cancer treatment. Research has shown that 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide can inhibit the growth and proliferation of various cancer cells, including breast, prostate, and lung cancer cells. Additionally, 2-[[2-(3,4-dihydroxyphenyl)acetyl]amino]-N-methyl-2-phenylacetamide has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.